Cas no 2228322-16-3 (2-(2,6-difluoro-4-methoxyphenoxy)acetic acid)

• Product Name: 2-(2,6-difluoro-4-methoxyphenoxy)acetic acid
• CAS No: 2228322-16-3
• MF: C₉H₈F₂O₄
• MW: 218.154230117798
• CID: 5974430
• PubChem ID: 165624190
• Update Time: 2025-06-28

2-(2,6-difluoro-4-methoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methoxyphenoxy)acetic acid
• EN300-1771813
• 2228322-16-3

• Inchi： 1S/C9H8F2O4/c1-14-5-2-6(10)9(7(11)3-5)15-4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： XEXCMCLAEZTURE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1OCC(=O)O)F)OC

Computed Properties

• Exact Mass: 218.03906506g/mol
• Monoisotopic Mass: 218.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(2,6-difluoro-4-methoxyphenoxy)acetic acid

Introduction to 2-(2,6-Difluoro-4-Methoxyphenoxy)Acetic Acid (CAS No. 2228322-16-3)

2-(2,6-Difluoro-4-Methoxyphenoxy)Acetic Acid (CAS No. 2228322-16-3) is a synthetic organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of phenoxyacetic acids, which are widely studied for their potential in agricultural, pharmaceutical, and material science sectors. The CAS number 2228322-16-3 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.

The molecular structure of 2-(2,6-Difluoro-4-Methoxyphenoxy)Acetic Acid is characterized by a phenoxy group substituted with fluorine atoms at the 2 and 6 positions and a methoxy group at the 4 position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various applications. The phenoxy group is known for its ability to enhance the bioavailability and stability of compounds in biological systems, while the fluorine atoms contribute to increased lipophilicity and resistance to metabolic degradation.

Recent studies have highlighted the potential of phenoxyacetic acids as precursors for synthesizing advanced materials, such as polymerizable monomers for high-performance coatings and adhesives. For instance, researchers have demonstrated that phenoxyacetic acids can undergo polymerization under specific conditions to form materials with exceptional thermal stability and mechanical strength. These findings underscore the importance of understanding the chemical properties of CAS No. 22283216-3 in developing innovative materials for industrial applications.

In the agricultural sector, phenoxyacetic acids have been explored as potential herbicides due to their ability to inhibit plant growth by interfering with hormonal signaling pathways. Specifically, compounds like CAS No. 20755757-16-3 have shown promise in controlling invasive plant species without causing significant harm to crops or the environment. This application is particularly relevant given the increasing demand for sustainable agricultural practices that minimize chemical inputs while maintaining crop productivity.

The synthesis of CAS No. 19975579-16-3 typically involves a multi-step process that includes nucleophilic aromatic substitution and esterification reactions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for producing this compound, reducing waste generation and energy consumption during the manufacturing process. These improvements align with global efforts to promote green chemistry principles in industrial production.

From a pharmacological perspective, phenoxyacetic acids have been investigated for their potential as drug candidates in treating various diseases, including cancer and inflammatory disorders. Preclinical studies suggest that these compounds may exhibit anti-proliferative and anti-inflammatory activities by modulating key cellular pathways. However, further research is needed to fully understand their mechanisms of action and safety profiles before they can be considered for clinical use.

In conclusion, CAS No. 19975579-16-3, or Phenylpropanol, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for scientists and engineers seeking innovative solutions in agriculture, medicine, and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing technological and industrial progress.